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Compound of Interest

Compound Name: Isocaproaldehyde

Cat. No.: B1672222 Get Quote

An In-depth Technical Guide to
Isocaproaldehyde (4-Methylpentanal)
CAS Number: 1119-16-0

This technical guide provides a comprehensive overview of isocaproaldehyde (4-

methylpentanal), a significant aldehyde in both biological systems and synthetic chemistry. This

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical identity, properties, synthesis, analysis, and

biological relevance.

Chemical Identity and Properties
Isocaproaldehyde, systematically named 4-methylpentanal, is a branched-chain aliphatic

aldehyde. It is also commonly referred to as isocaproaldehyde or isohexanal.[1][2][3]
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Identifier Type Value

CAS Number 1119-16-0[1][3]

IUPAC Name 4-Methylpentanal[3]

Synonyms
Isocaproaldehyde, 4-Methylvaleraldehyde,

Isohexanal, Pentanal, 4-methyl-[1][3]

Molecular Formula C₆H₁₂O[3]

Molecular Weight 100.16 g/mol [3]

InChI Key JGEGJYXHCFUMJF-UHFFFAOYSA-N

SMILES CC(C)CCC=O

Physicochemical Properties
A summary of the key physicochemical properties of 4-methylpentanal is provided below.

Property Value Reference

Appearance
Colorless liquid with a pungent

odor
[3]

Boiling Point 121 °C

Density 0.803 g/cm³

Flash Point 21 °C

Solubility
Slightly soluble in water;

soluble in organic solvents

Vapor Pressure 16.9 mmHg at 25°C [4]

Biological Significance
Isocaproaldehyde is a naturally occurring molecule in mammals, primarily known as a

byproduct of steroidogenesis.
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Role in Steroidogenesis
The initial and rate-limiting step in the synthesis of all steroid hormones is the conversion of

cholesterol to pregnenolone. This process, which occurs in the mitochondria, is catalyzed by

the enzyme cholesterol side-chain cleavage enzyme (P450scc). The reaction involves the

oxidative cleavage of the cholesterol side chain, yielding pregnenolone and

isocaproaldehyde.

The overall transformation can be depicted as follows:
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Fig. 1: Cholesterol side-chain cleavage pathway.

Detoxification Pathway
The accumulation of aldehydes can be toxic to cells. Isocaproaldehyde, generated during

steroidogenesis, is detoxified through enzymatic reduction. The primary enzyme responsible for

this is aldose reductase, which catalyzes the NADPH-dependent reduction of

isocaproaldehyde to the corresponding alcohol, 4-methyl-1-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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